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Compound of Interest

Compound Name: 2-Chloro-5-nitrophenol

Cat. No.: B015424

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for the safe handling of 2-Chloro-
5-nitrophenol in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals.

Immediate Safety and Hazard Information

2-Chloro-5-nitrophenol is a chemical compound that presents several health risks. It is crucial
to handle this substance with appropriate caution to avoid exposure.

GHS Hazard Classification:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][3]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure to 2-Chloro-5-
nitrophenol. The following table summarizes the required PPE for handling this chemical.
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PPE Category

Required Equipment

Specifications and Use

Hand Protection

Chemical-resistant gloves

Nitrile rubber or other
appropriate material. Gloves
must be inspected prior to use

and replaced regularly.[4][5]

Eye/Face Protection

Safety glasses with side-
shields or goggles. A face
shield is required if there is a

splash hazard.

Provides protection against
eye irritation from dust or
splashes.[2][4][6]

Skin and Body Protection

Laboratory coat. Impervious

clothing should be worn if

significant contact is possible.

Prevents contamination of

personal clothing and skin.[2]

[4]

Required if ventilation is
NIOSH-approved N95 dust , _ _
) ] ] inadequate or if dust is
Respiratory Protection mask or a higher-level _ ,
generated during handling.[2]
[61[7]

respirator.

Operational Plan: Handling and Storage

A systematic approach to handling and storing 2-Chloro-5-nitrophenol is critical to minimize
exposure and ensure a safe laboratory environment.

Handling Procedures:

o Work Area Preparation:
o Ensure a fume hood is operational and available for use.
o Have a spill kit readily accessible.

» Weighing and Transfer:

o Perform all weighing and transfer operations within a ventilated enclosure or a fume hood
to control dust.
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o Use appropriate tools, such as a spatula, to handle the solid material and avoid generating
dust.

o Decontamination:

o Wipe down all work surfaces with a suitable solvent (e.g., acetone) after use. The cleaning
materials should be disposed of as hazardous waste.

o Clean all equipment and glassware that has come into contact with the chemical. The
solvent rinse should be collected as hazardous waste.[7]

Storage:
» Store in a tightly closed container in a dry and well-ventilated place.[2]
o Keep away from strong oxidizing agents, strong acids, and strong bases.[2][8]

Emergency Procedures

In the event of exposure or a spill, immediate action is necessary.
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Emergency First-Aid and Spill Response

Immediately rinse with plenty of water for at
Eye Contact least 15 minutes, also under the eyelids. Seek

immediate medical attention.[2]

Wash off immediately with plenty of soap and
_ water for at least 15 minutes. Remove
Skin Contact ) ) )
contaminated clothing and wash it before reuse.

Seek medical attention if irritation persists.[2]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[2]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.[1][9]
Evacuate the area. Wear appropriate PPE. For
solid spills, sweep up and shovel into a suitable
Spill container for disposal. Avoid generating dust.[2]

[8][10] For liquid spills, contain the spill and

absorb with an inert material.

Disposal Plan

Proper disposal of 2-Chloro-5-nitrophenol and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

o Solid Waste: Collect unreacted 2-Chloro-5-nitrophenol and any grossly contaminated
disposable materials (e.g., weighing paper, gloves) in a designated, labeled, and sealed
hazardous waste container.[7]

» Liquid Waste: Solutions containing 2-Chloro-5-nitrophenol should be collected in a
separate, labeled hazardous waste container for halogenated organic compounds.[7]

e Sharps: Any contaminated sharps must be disposed of in a designated sharps container.[7]
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Disposal Procedure:

All waste must be disposed of through a licensed hazardous waste disposal company. Do not
dispose of 2-Chloro-5-nitrophenol down the drain or in regular trash. Ensure that all waste
containers are properly labeled with the chemical name and associated hazards.[2][7]

Experimental Workflow and Safety Protocols

The following diagram illustrates the logical workflow for safely handling 2-Chloro-5-
nitrophenol in a laboratory setting, from preparation to disposal.
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Caption: Workflow for Safe Handling of 2-Chloro-5-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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